N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide

• IUPAC Name: N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C16H25N5O3S/c1-20-16(10-15(18-20)13-6-4-3-5-7-13)19-25(22,23)14-11-17-21(12-14)8-9-24-2/h10-13,19H,3-9H2,1-2H3
• InChI Key: WTOMVQXZUJWKMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CCCCC2)NS(=O)(=O)C3=CN(N=C3)CCOC
• Molecular Formula: C16H25N5O3S
• Molecular Weight: 367.5 g/mol

Description

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide is a complex organic compound that belongs to the class of pyrazole derivatives This compound is characterized by its unique structure, which includes a cyclohexyl group, a methylpyrazolyl group, a methoxyethyl group, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide typically involves multiple steps, including the formation of the pyrazole ring, the introduction of the cyclohexyl and methoxyethyl groups, and the sulfonation process. The general synthetic route can be outlined as follows:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Introduction of the Cyclohexyl Group: The cyclohexyl group can be introduced via a Friedel-Crafts alkylation reaction, where cyclohexyl chloride reacts with the pyrazole ring in the presence of a Lewis acid catalyst such as aluminum chloride.

Introduction of the Methoxyethyl Group: The methoxyethyl group can be introduced through an alkylation reaction using 2-methoxyethyl chloride and a suitable base such as sodium hydride.

Sulfonation: The final step involves the sulfonation of the pyrazole ring using a sulfonating agent such as chlorosulfonic acid or sulfur trioxide.

Industrial Production Methods

In an industrial setting, the production of N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the sulfonamide group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory, analgesic, or anticancer properties.

Industry: Utilized in the development of new materials, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-ethoxyethyl)pyrazole-4-sulfonamide: Similar structure with an ethoxyethyl group instead of a methoxyethyl group.

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-hydroxyethyl)pyrazole-4-sulfonamide: Similar structure with a hydroxyethyl group instead of a methoxyethyl group.

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-chloroethyl)pyrazole-4-sulfonamide: Similar structure with a chloroethyl group instead of a methoxyethyl group.

Uniqueness

N-(5-cyclohexyl-2-methylpyrazol-3-yl)-1-(2-methoxyethyl)pyrazole-4-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and potential applications. The presence of the methoxyethyl group, in particular, may influence its solubility, reactivity, and biological activity compared to similar compounds.